Cas no 2138156-00-8 (Tert-butyl (2R,5R)-5-(methylcarbamoyl)piperidine-2-carboxylate)

• Product Name: Tert-butyl (2R,5R)-5-(methylcarbamoyl)piperidine-2-carboxylate
• CAS No: 2138156-00-8
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 6288348
• PubChem ID: 132342223
• Update Time: 2025-06-20

Tert-butyl (2R,5R)-5-(methylcarbamoyl)piperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-717507
• Tert-butyl (2R,5R)-5-(methylcarbamoyl)piperidine-2-carboxylate
• rac-tert-butyl (2R,5R)-5-(methylcarbamoyl)piperidine-2-carboxylate
• 2138156-00-8

• Inchi： 1S/C12H22N2O3/c1-12(2,3)17-11(16)9-6-5-8(7-14-9)10(15)13-4/h8-9,14H,5-7H2,1-4H3,(H,13,15)/t8-,9-/m1/s1
• InChI Key： LSJRTQSZVVWHLJ-RKDXNWHRSA-N
• SMILES： O(C(C)(C)C)C([C@H]1CC[C@@H](C(NC)=O)CN1)=O

Computed Properties

• Exact Mass: 242.16304257g/mol
• Monoisotopic Mass: 242.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67.4Ų

Additional information on Tert-butyl (2R,5R)-5-(methylcarbamoyl)piperidine-2-carboxylate

Introduction to Tert-butyl (2R,5R)-5-(methylcarbamoyl)piperidine-2-carboxylate (CAS No. 2138156-00-8)

Tert-butyl (2R,5R)-5-(methylcarbamoyl)piperidine-2-carboxylate, identified by its CAS number 2138156-00-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its stereochemistry and functional groups, make it a promising candidate for further investigation in drug discovery.

The molecular structure of Tert-butyl (2R,5R)-5-(methylcarbamoyl)piperidine-2-carboxylate consists of a piperidine ring substituted with a tert-butyl group at the 2-position and a methylcarbamoyl group at the 5-position. The stereochemistry at the 2- and 5-positions, specifically the (2R,5R) configuration, is crucial for its biological activity. This stereochemical arrangement has been extensively studied in the context of enzyme inhibition and receptor binding, which are key mechanisms in drug action.

In recent years, there has been a growing interest in piperidine derivatives due to their potential as pharmacological agents. Piperidines are known to exhibit a wide range of biological activities, including antiviral, antibacterial, anti-inflammatory, and anticancer properties. The presence of the tert-butyl group enhances the lipophilicity of the molecule, which can improve its membrane permeability and bioavailability. Additionally, the methylcarbamoyl group contributes to the compound's solubility and stability in biological systems.

One of the most compelling aspects of Tert-butyl (2R,5R)-5-(methylcarbamoyl)piperidine-2-carboxylate is its potential application in the development of novel therapeutic agents. Researchers have been exploring its efficacy in various preclinical models as a lead compound for drug discovery. For instance, studies have demonstrated its ability to interact with specific enzymes and receptors involved in disease pathways. This interaction has been observed in both in vitro and in vivo studies, suggesting that it may have therapeutic potential.

The synthesis of Tert-butyl (2R,5R)-5-(methylcarbamoyl)piperidine-2-carboxylate involves a multi-step process that requires precise control over reaction conditions and stereochemistry. The synthesis typically begins with the preparation of a chiral auxiliary that ensures the correct stereochemical configuration at the 2- and 5-positions. Advanced synthetic techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve high enantiomeric purity.

The pharmacological properties of Tert-butyl (2R,5R)-5-(methylcarbamoyl)piperidine-2-carboxylate have been evaluated through various experimental approaches. In vitro studies have shown that this compound exhibits inhibitory activity against several target enzymes relevant to human health. For example, it has been found to inhibit enzymes involved in inflammation and pain signaling pathways. These findings suggest that it may have applications in treating inflammatory diseases and chronic pain conditions.

Preclinical studies have also provided insights into the pharmacokinetic behavior of Tert-butyl (2R,5R)-5-(methylcarbamoyl)piperidine-2-carboxylate. These studies have revealed that the compound exhibits good oral bioavailability and moderate metabolic stability. However, further research is needed to optimize its pharmacokinetic profile and minimize potential side effects. This includes investigating its interactions with cytochrome P450 enzymes and other metabolic pathways.

The potential therapeutic applications of Tert-butyl (2R,5R)-5-(methylcarbamoyl)piperidine-2-carboxylate are broad and varied. Given its structural similarity to known pharmacological agents, it is likely to be explored as a lead compound for drug development across multiple therapeutic areas. For instance, it may be investigated for its potential use in treating neurological disorders such as Parkinson's disease and Alzheimer's disease due to its ability to interact with neurotransmitter receptors.

In conclusion, Tert-butyl (2R,5R)-5-(methylcarbamoyl)piperidine-2-carboxylate is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation as a lead compound for drug discovery. As research continues to uncover new insights into its pharmacological properties, it is likely that this compound will play an important role in the development of novel therapeutic agents.